5-Bromo-2-methyl-8-nitroisoquinolin-2-ium iodide

• CAS No.: 947499-02-7
• Molecular Formula: C10H8BrIN2O2
• Molecular Weight: 394.99 g/mol
• IUPAC Name: 5-bromo-2-methyl-8-nitroisoquinolin-2-ium;iodide
• InChI: InChI=1S/C10H8BrN2O2.HI/c1-12-5-4-7-8(6-12)10(13(14)15)3-2-9(7)11;/h2-6H,1H3;1H/q+1;/p-1
• InChI Key: NIDJEJJNLYVSBK-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC2=C(C=CC(=C2C=C1)Br)[N+](=O)[O-].[I-]

Description

5-Bromo-2-methyl-8-nitroisoquinolin-2-ium iodide is a useful research compound. Its molecular formula is C10H8BrIN2O2 and its molecular weight is 394.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500 mL round bottom flask, was placed a solution of 5-bromo-8-nitroisoquinoline (25.59 g, 101.11 mmol) in DMF (200 mL). To the mixture was added iodomethane (71.8 g, 505.99 mmol). The resulting solution was allowed to react, with stirring, overnight while the temperature was maintained at 40° C. A filtration was performed. The filter cake was washed 2 times with 250 mL of ether. This resulted in 33.33 g (83%) of 5-bromo-8-nitro-N-methylisoquinolinium iodide as a red solid.